![molecular formula C7H12N2O2 B6148129 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide CAS No. 1528340-99-9](/img/no-structure.png)
8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide
Overview
Description
8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide (OABC) is a heterocyclic compound with a unique structure. It is a bicyclic amide derived from oxazole, a five-membered heterocyclic compound. OABC is a versatile compound with a wide range of applications in various scientific fields. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and natural products. OABC is also used in the study of the mechanism of action of drugs, as well as in biochemical and physiological studies.
Mechanism of Action
8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide has been studied for its mechanism of action in various biochemical and physiological studies. It has been shown to act as an inhibitor of the enzyme monoamine oxidase (MAO) and as an agonist of the serotonin 5-HT1A receptor. 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide has also been shown to inhibit the release of neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects
8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide has been studied for its biochemical and physiological effects. It has been shown to inhibit the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, as well as to act as an inhibitor of the enzyme monoamine oxidase (MAO) and as an agonist of the serotonin 5-HT1A receptor. 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide has also been shown to have anti-inflammatory, anti-nociceptive, and anti-angiogenic effects.
Advantages and Limitations for Lab Experiments
8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide has several advantages for laboratory experiments. It is easy to synthesize, and its structure is well-defined. It is also relatively inexpensive and has a wide range of applications in scientific research. However, 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide is not very soluble in water, and its solubility can be further limited by the presence of other compounds in the reaction mixture.
Future Directions
For the use of 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide include the study of its mechanism of action in various biochemical and physiological processes, the development of compounds with potential therapeutic applications, and the study of its structure-activity relationship in drug synthesis. 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide could also be used in the synthesis of novel compounds with potential applications in agriculture and food science. Additionally, 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide could be used in the development of new drug delivery systems, as well as in the development of new synthetic methods for the synthesis of compounds with potential therapeutic applications.
Synthesis Methods
8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide can be synthesized using a variety of methods. One of the most common methods is the reaction of an aldehyde or ketone with a primary amine in the presence of a base. This reaction yields a secondary amine, which can then be reacted with an acid to form the 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide compound. The reaction is generally carried out in an aqueous medium at a temperature of 40-60°C.
Scientific Research Applications
8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide is widely used in scientific research due to its unique structure and versatile applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and natural products. 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide is also used in the study of the mechanism of action of drugs, as well as in biochemical and physiological studies. 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide has been used in the study of the structure-activity relationship of drugs, as well as in the synthesis of novel compounds with potential therapeutic applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide involves the reaction of 3-aminooxetane with ethyl chloroformate followed by cyclization with sodium methoxide.", "Starting Materials": [ "3-aminooxetane", "ethyl chloroformate", "sodium methoxide", "methanol", "water" ], "Reaction": [ "Step 1: 3-aminooxetane is reacted with ethyl chloroformate in methanol to form the corresponding carbamate intermediate.", "Step 2: The carbamate intermediate is then treated with sodium methoxide in methanol to undergo cyclization and form the desired product, 8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide.", "Step 3: The product is isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
1528340-99-9 |
Product Name |
8-oxa-3-azabicyclo[3.2.1]octane-3-carboxamide |
Molecular Formula |
C7H12N2O2 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
